1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine

• Molecular Formula: C10H16N4
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 3-cyclobutyl-4,5,6,7-tetrahydrobenzotriazol-5-amine
• InChI: InChI=1S/C10H16N4/c11-7-4-5-9-10(6-7)14(13-12-9)8-2-1-3-8/h7-8H,1-6,11H2
• InChI Key: YFKAMTDWDWWCJF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2C3=C(CCC(C3)N)N=N2

Description

This compound belongs to the 4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole family, characterized by a fused bicyclic system combining a benzene ring with a triazole moiety. The cyclobutyl substituent at position 1 and the amine group at position 6 distinguish it from analogs.

Preparation Methods

The synthesis of 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine involves several steps. One common synthetic route includes the cyclization of appropriate precursors under specific reaction conditions. The process typically involves the use of cyclobutylamine and a suitable benzotriazole precursor. The reaction conditions often require the use of catalysts and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. These methods often include continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .

Chemical Reactions Analysis

1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions .

Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.

Reduction: Reduction reactions can yield amine derivatives with different degrees of saturation.

Substitution: Substitution reactions often involve the replacement of hydrogen atoms with other functional groups, leading to the formation of various derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a wide range of functionalized benzotriazoles .

Scientific Research Applications

1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: In medicinal chemistry, it is investigated for its potential as a drug candidate.

Industry: The compound is used in the development of new materials with specific properties, such as UV stabilizers and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but preliminary studies suggest that it may influence signal transduction pathways and cellular processes .

Comparison with Similar Compounds

Comparative Analysis of Physicochemical and Functional Properties

Substituent Effects

• Steric Bulk : The cyclobutyl group introduces greater steric hindrance than ethyl or isopropyl substituents, which may influence binding affinity in biological targets (e.g., enzymes or receptors) .
• Solubility : Smaller substituents (e.g., ethyl) enhance aqueous solubility compared to cyclobutyl or isopropyl groups, which are more lipophilic. This could impact pharmacokinetic properties like absorption and metabolism .
• Synthetic Complexity : Cyclobutyl-containing compounds may pose challenges in purification due to increased molecular rigidity, as seen in ’s use of repeated precipitations .

Positional Isomerism

The amine group’s position (1 vs. For example, the 1-amine isomer () may exhibit different reactivity or interaction profiles compared to the 6-amine target compound .

Biological Activity

1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine is a heterocyclic compound that has garnered attention due to its unique structural features and potential biological activities. This compound belongs to the benzotriazole family, which is known for various pharmacological properties. The following sections will delve into its biological activity, including mechanisms of action, therapeutic potential, and comparative studies with related compounds.

Chemical Structure and Properties

The molecular formula of 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine is $C_{11}H_{15}N_3$ with a molecular weight of approximately 221.26 g/mol. Its structure features a cyclobutyl group and a tetrahydro-benzotriazole moiety, which are believed to contribute to its biological activity.

Property	Value
Molecular Formula	C11H15N3
Molecular Weight	221.26 g/mol
IUPAC Name	3-cyclobutyl-4,5,6,7-tetrahydrobenzotriazole-6-amine
SMILES Notation	C1CC(C1)N2C3=C(CCC(C3)N)N=N2

Anti-inflammatory Activity

In the context of anti-inflammatory effects, compounds within the benzotriazole class have been evaluated for their ability to inhibit cyclooxygenase (COX) enzymes. For instance, related compounds have shown selective COX-2 inhibition with IC50 values ranging from 0.31 to 1.40 µM . This suggests that 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine may also possess similar anti-inflammatory properties.

The proposed mechanism of action for benzotriazoles involves the modulation of signaling pathways associated with inflammation and pain. Molecular docking studies have indicated that these compounds can effectively bind to COX enzymes and modulate their activity . Further research is necessary to elucidate the specific interactions of 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine with these targets.

Comparative Studies

To better understand the biological activity of 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine in comparison to other compounds in its class:

Compound Name	Biological Activity	Remarks
4-(Cyclopropyl)-1H-benzotriazole	Moderate antimicrobial activity	Lacks cyclobutyl group
1-Methyl-4,5,6,7-tetrahydro-1H-benzotriazole	Selective COX inhibition	Methyl substitution alters activity
2-Amino-benzothiazoles	Antimicrobial and anti-inflammatory	Similar structural framework

Case Studies

A notable case study involved the synthesis and evaluation of related benzothiazole derivatives for their anti-inflammatory effects. These derivatives were shown to significantly reduce paw edema in animal models when tested against carrageenan-induced inflammation . This suggests that similar evaluations could be conducted for 1-Cyclobutyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine to explore its therapeutic potential.